Cas no 1261960-67-1 (5-(2,3-Dichlorophenyl)-3-methylphenol)

• Product Name: 5-(2,3-Dichlorophenyl)-3-methylphenol
• CAS No: 1261960-67-1
• MF: C₁₃H₁₀Cl₂O
• MW: 253.123901844025
• MDL: MFCD18313383
• CID: 2766194
• PubChem ID: 53219076
• Update Time: 2025-10-31

5-(2,3-Dichlorophenyl)-3-methylphenol Chemical and Physical Properties

Names and Identifiers

• 1261960-67-1
• MFCD18313383
• DTXSID40683952
• 5-(2,3-DICHLOROPHENYL)-3-METHYLPHENOL
• 2',3'-Dichloro-5-methyl[1,1'-biphenyl]-3-ol
• 5-(2,3-Dichlorophenyl)-3-methylphenol, 95%
• 5-(2,3-Dichlorophenyl)-3-methylphenol

• MDL： MFCD18313383
• Inchi： 1S/C13H10Cl2O/c1-8-5-9(7-10(16)6-8)11-3-2-4-12(14)13(11)15/h2-7,16H,1H3
• InChI Key： OHAUYSVWMKJLNY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=C(C=C(C)C=1)O)Cl

Computed Properties

• Exact Mass: 252.0108703Da
• Monoisotopic Mass: 252.0108703Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 5-(2,3-Dichlorophenyl)-3-methylphenol

Introduction to 5-(2,3-Dichlorophenyl)-3-methylphenol (CAS No: 1261960-67-1)

5-(2,3-Dichlorophenyl)-3-methylphenol, identified by the Chemical Abstracts Service Number (CAS No) 1261960-67-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the phenolic class of molecules, characterized by the presence of a hydroxyl (-OH) group attached to an aromatic benzene ring. The structural features of 5-(2,3-Dichlorophenyl)-3-methylphenol, particularly the dichlorophenyl and methyl substituents, contribute to its unique chemical properties and potential applications in various scientific domains.

The molecular structure of 5-(2,3-Dichlorophenyl)-3-methylphenol consists of a benzene ring substituted with a 2,3-dichloro group at the ortho position relative to a 3-methyl group. This arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable candidate for further investigation in medicinal chemistry. The dichloro substituents enhance the electrophilicity of the aromatic ring, facilitating various chemical reactions such as nucleophilic aromatic substitution and cross-coupling reactions. Meanwhile, the methyl group influences the overall solubility and metabolic stability of the compound.

In recent years, 5-(2,3-Dichlorophenyl)-3-methylphenol has been explored for its potential pharmacological activities. Phenolic compounds are well-known for their biological significance, often serving as precursors or intermediates in the synthesis of bioactive molecules. The structural motif present in 5-(2,3-Dichlorophenyl)-3-methylphenol suggests possible applications in drug discovery, particularly in the development of novel therapeutic agents targeting inflammatory and infectious diseases.

One of the most compelling aspects of 5-(2,3-Dichlorophenyl)-3-methylphenol is its versatility in chemical synthesis. The presence of both electron-withdrawing (chloro) and electron-donating (methyl) groups allows for diverse functionalization strategies. Researchers have leveraged these features to develop novel derivatives with enhanced pharmacological properties. For instance, modifications at the 2,3-dichlorophenyl moiety have been shown to modulate binding affinity to specific biological targets, while alterations at the methyl group can influence metabolic pathways.

Recent studies have highlighted the role of 5-(2,3-Dichlorophenyl)-3-methylphenol in exploring new therapeutic avenues. Its structural analogs have been investigated for their antimicrobial and anti-inflammatory effects. The dichlorophenyl group is particularly interesting as it can engage in multiple interactions with biological targets, including enzymes and receptors. This dual functionality makes it a promising scaffold for designing molecules with improved efficacy and reduced side effects.

The synthesis of 5-(2,3-Dichlorophenyl)-3-methylphenol involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to construct the desired framework efficiently. These techniques not only enhance yield but also allow for greater selectivity in forming complex molecular architectures.

The pharmacokinetic profile of 5-(2,3-Dichlorophenyl)-3-methylphenol is another critical area of study. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preliminary data suggest that modifications to the phenolic hydroxyl group can significantly impact metabolic stability and bioavailability. These insights are crucial for designing derivatives with improved pharmacokinetic properties.

In conclusion,5-(2,3-Dichlorophenyl)-3-methylphenol (CAS No: 1261960-67-1) represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features offer opportunities for developing novel therapeutic agents with potential benefits in treating various diseases. As research continues to uncover new synthetic strategies and pharmacological properties,5-(2,3-Dichlorophenyl)-3-methylphenol is poised to play a significant role in advancing medical science.